3-chloro-N-[[4-[(2-fluorophenyl)methoxy]phenyl]methyl]-4-methoxyaniline

• IUPAC Name: 3-chloro-N-[[4-[(2-fluorophenyl)methoxy]phenyl]methyl]-4-methoxyaniline
• InChI: InChI=1S/C21H19ClFNO2/c1-25-21-11-8-17(12-19(21)22)24-13-15-6-9-18(10-7-15)26-14-16-4-2-3-5-20(16)23/h2-12,24H,13-14H2,1H3
• InChI Key: XIWDRKZYWSFIQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NCC2=CC=C(C=C2)OCC3=CC=CC=C3F)Cl
• Molecular Formula: C21H19ClFNO2
• Molecular Weight: 371.8 g/mol

Description

3-chloro-N-[[4-[(2-fluorophenyl)methoxy]phenyl]methyl]-4-methoxyaniline is an organic compound that belongs to the class of aniline derivatives This compound is characterized by the presence of a chloro group, a fluorophenyl group, and a methoxy group attached to the aniline structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-[[4-[(2-fluorophenyl)methoxy]phenyl]methyl]-4-methoxyaniline typically involves multiple steps, including the formation of intermediate compounds. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely used technique for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. The process may include the use of advanced techniques such as continuous flow reactors and automated synthesis systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-[[4-[(2-fluorophenyl)methoxy]phenyl]methyl]-4-methoxyaniline can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles (e.g., halides). Reaction conditions such as temperature, solvent, and pH can significantly influence the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

3-chloro-N-[[4-[(2-fluorophenyl)methoxy]phenyl]methyl]-4-methoxyaniline has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It may be used in the study of biological pathways and interactions due to its structural similarity to biologically active compounds.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-chloro-N-[[4-[(2-fluorophenyl)methoxy]phenyl]methyl]-4-methoxyaniline involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other aniline derivatives with different substituents, such as:

• N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine
• 2-chloro-N-(3-chloro-4-fluorophenyl)acetamide

Uniqueness

The uniqueness of 3-chloro-N-[[4-[(2-fluorophenyl)methoxy]phenyl]methyl]-4-methoxyaniline lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.